Cas no 91319-64-1 (3-(2-fluorophenyl)propanamide)

• Product Name: 3-(2-fluorophenyl)propanamide
• CAS No: 91319-64-1
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 1968529
• PubChem ID: 23032552
• Update Time: 2025-10-25

3-(2-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluorophenyl)propanamide
• CTK4A7017
• 3-(2-Fluorophenyl)piperidine hydrochloride
• I14-27965
• KB-232672
• FT-0678046
• AG-L-20337
• SureCN567764
• BenzenepropanaMide, 2-fluoro-
• AKOS022358230
• SCHEMBL2859015
• 91319-64-1
• STL570469
• 3-(2-fluorophenyl)propanamide

• Inchi： 1S/C9H10FNO/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-4H,5-6H2,(H2,11,12)
• InChI Key： VWFRIBIONBZGAE-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CCC(N)=O

Computed Properties

• Exact Mass: 167.074642105Da
• Monoisotopic Mass: 167.074642105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-(2-fluorophenyl)propanamide

3-(2-Fluorophenyl)Propanamide: A Comprehensive Overview

3-(2-Fluorophenyl)Propanamide, identified by the CAS number CAS No. 91319-64-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has emerged as a promising candidate in various research applications, particularly in drug discovery and development. In this article, we delve into the structural characteristics, synthesis methods, biological activities, and recent advancements associated with 3-(2-Fluorophenyl)Propanamide.

The molecular structure of 3-(2-Fluorophenyl)Propanamide consists of a propanamide group attached to a fluorophenyl ring. The presence of the fluorine atom at the 2-position of the phenyl ring introduces unique electronic and steric properties, which significantly influence the compound's reactivity and biological behavior. This structural feature makes it an interesting subject for studying fluorine's role in modulating the physicochemical properties of aromatic compounds.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance drug-like properties such as bioavailability and metabolic stability. In this context, 3-(2-Fluorophenyl)Propanamide has been explored for its potential as a lead compound in the development of new therapeutic agents. Researchers have investigated its interactions with various biological targets, including enzymes and receptors, to understand its mechanism of action.

The synthesis of 3-(2-Fluorophenyl)Propanamide typically involves a multi-step process that includes nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have facilitated large-scale production, making this compound more accessible for both academic and industrial applications.

In terms of biological activity, 3-(2-Fluorophenyl)Propanamide has shown potential in modulating cellular signaling pathways involved in inflammation and neurodegenerative diseases. Preclinical studies have demonstrated its ability to inhibit key enzymes associated with these pathways, suggesting its potential as a therapeutic agent. Furthermore, its selectivity for specific targets has been a focus of recent research efforts aimed at optimizing its pharmacokinetic profile.

The application of computational chemistry tools has significantly enhanced our understanding of 3-(2-Fluorophenyl)Propanamide's interactions at the molecular level. Advanced docking studies have provided insights into how this compound binds to target proteins, guiding further modifications to improve its efficacy and reduce off-target effects. These computational approaches have also been instrumental in predicting the compound's toxicity profile, which is critical for early-stage drug development.

In conclusion, 3-(2-Fluorophenyl)Propanamide, with its unique structure and promising biological activities, continues to be a focal point in chemical research. Its versatility as a building block for more complex molecules and its potential as a therapeutic agent underscore its importance in both academic and industrial settings. As research progresses, we can expect further elucidation of its mechanisms and expanded applications in the field of medicine.